3-[4-(3-fluoro-4-methylbenzoyl)piperazin-1-yl]-1-propylquinoxalin-2(1H)-one

• IUPAC Name: 1-(3-cyano-6-methoxyquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H26N4O2/c1-17-3-5-18(6-4-17)15-28-25(30)19-9-11-29(12-10-19)24-20(14-26)16-27-23-8-7-21(31-2)13-22(23)24/h3-8,13,16,19H,9-12,15H2,1-2H3,(H,28,30)
• InChI Key: MNWDAHPOAGLUOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C3=C4C=C(C=CC4=NC=C3C#N)OC
• Molecular Formula: C25H26N4O2
• Molecular Weight: 414.5 g/mol

Description

3-[4-(3-fluoro-4-methylbenzoyl)piperazin-1-yl]-1-propylquinoxalin-2(1H)-one, also known as FPQ, is a novel quinoxaline derivative that has gained attention in recent years due to its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential pharmacological properties.

Scientific Research Applications

Molecular Structure and Interactions

• In a study, similar compounds (1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines) were found to adopt similar molecular conformations. Interestingly, while the molecules of the 3-fluorobenzoyl are linked by hydrogen bonds into a three-dimensional structure, there are no hydrogen bonds in the difluorobenzoyl and dichlorobenzoyl analogues (Mahesha et al., 2019).

Antimicrobial Activity

• A study on novel analogs of fluoroquinolones with substituted piperazine rings showed high in vitro antibacterial activity. Some compounds demonstrated more potent activities against Gram-positive organisms compared to existing antibiotics like ciprofloxacin and norfloxacin (Sharma et al., 2015).

Synthesis and Characterization

• A compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, was synthesized and characterized. It was found to exhibit moderate anthelmintic activity and poor antibacterial activity (Sanjeevarayappa et al., 2015).

Phototoxicity in Drugs

• The photochemistry of lomefloxacin, a fluoroquinolone drug, was examined. It was found that the product distribution differs in the presence of amines or NaOH, suggesting alterations in the piperazine side-chain could influence the drug's behavior (Fasani et al., 2004).

Antihypertensive Agents

• 3-(4-Arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates, designed as potential dual antihypertensive agents, were synthesized. These compounds were prepared as free bases and transformed to hydrochloride salts (Marvanová et al., 2016).

Anticancer Activity

• Fluoroquinolone derivatives with oxadiazole Mannich base derivatives were studied for antitumor activity. Some of these compounds demonstrated significant antitumor activity against Hep-3B cancer cell lines (Hu Guoqianga, 2012).